Ethyl 5-(aminomethyl)furan-2-carboxylate hydrochloride
Overview
Description
Ethyl 5-(aminomethyl)furan-2-carboxylate hydrochloride (EMFCH) is an organic compound that has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in biochemistry, and as a tool for studying the mechanisms of action of various biological molecules. EMFCH has been found to have unique properties that make it a valuable tool for scientific research.
Scientific Research Applications
Synthesis of Epoxy Resins
This compound plays a crucial role in the synthesis of epoxy resins . It is used in the preparation of diamines and diepoxy monomers for the synthesis of epoxy resins . These resins are produced in high volumes in the industry for a wide range of applications .
Production of Biobased Aromatic Polyamides
5-(Aminomethyl)furan-2-carboxylate, a derivative of this compound, is a potential monomer for the production of biobased aromatic or semi-aromatic polyamides . This application is particularly important in the context of developing sustainable and environmentally friendly materials .
Conversion to 5-Hydroxymethylfurfural (5-HMF)
This compound can be converted to 5-Hydroxymethylfurfural (5-HMF), a platform chemical with a wide range of applications . The conversion process involves reductive amination .
Synthesis of Furan Derivatives
Ethyl 5-(aminomethyl)furan-2-carboxylate hydrochloride is used in the synthesis of furan derivatives . These derivatives have various applications, including the production of epoxy resins .
Preparation of Glycidyl Derivatives
This compound is used in the preparation of glycidyl derivatives containing furanic moieties . These derivatives are used in the synthesis of epoxy resins .
Synthesis of Novel Furan Compounds
This compound is used in the synthesis of novel furan compounds with potential antibacterial activity . This is an important area of research in the development of new antibiotics .
Mechanism of Action
Mode of Action
They have been employed as medicines in a number of distinct disease areas .
Biochemical Pathways
Furan derivatives have been known to affect a variety of biochemical pathways, but the specific pathways affected by this compound are yet to be identified .
Result of Action
As a furan derivative, it is expected to have a wide range of therapeutic advantages , but the specific molecular and cellular effects of this compound need to be further investigated.
Action Environment
Factors such as temperature, pH, and the presence of other compounds can potentially influence the compound’s action .
properties
IUPAC Name |
ethyl 5-(aminomethyl)furan-2-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO3.ClH/c1-2-11-8(10)7-4-3-6(5-9)12-7;/h3-4H,2,5,9H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWKHQXVYHSASMP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(O1)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-(aminomethyl)furan-2-carboxylate hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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